Cas no 646-03-7 (3-aminopropanenitrile hydrochloride)

• Product Name: 3-aminopropanenitrile hydrochloride
• CAS No: 646-03-7
• MF: C₃H₇ClN₂
• MW: 106.554079294205
• CID: 1680165
• PubChem ID: 12244473
• Update Time: 2025-04-23

3-aminopropanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-amino-, monohydrochloride
• 3-AMINOPROPANENITRILE HYDROCHLORIDE
• β-Aminopropionitrile hydrochloride
• SCHEMBL2719729
• 646-03-7
• AKOS015995084
• AT19970
• 118926-34-4
• DB-356853
• 3-aminopropanenitrile;hydrochloride
• J-511721
• DTXSID50482130
• 3-AMINOPROPANENITRILE HCL
• CS-0567276
• DA-69939
• EN300-183001
• Z1895741700
• HY-Y1750A
• SOWHACJNMKTTRC-UHFFFAOYSA-N
• 3-aminopropanenitrile,hydrochloride
• 3-aminopropanenitrilehydrochloride
• 3-aminopropanenitrile hydrochloride

• Inchi： 1S/C3H6N2.ClH/c4-2-1-3-5;/h1-2,4H2;1H
• InChI Key： SOWHACJNMKTTRC-UHFFFAOYSA-N
• SMILES： Cl.NCCC#N

Computed Properties

• Exact Mass: 106.0297759g/mol
• Monoisotopic Mass: 106.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 49.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-aminopropanenitrile hydrochloride

Propanenitrile, 3-amino-, monohydrochloride (CAS No. 646-03-7)

Propanenitrile, 3-amino-, monohydrochloride is a chemical compound with the CAS registry number 646-03-7. This compound is a monohydrochloride salt of 3-amino-propanenitrile, which is an organic compound containing both an amino group (-NH2) and a nitrile group (-CN). The presence of the hydrochloride ion (Cl-) makes this compound a salt, which is commonly used in various chemical reactions and applications.

The molecular formula of Propanenitrile, 3-amino-, monohydrochloride is C3H7N2Cl, and its molecular weight is approximately 115.58 g/mol. The compound is soluble in water and has a melting point of around 180°C. Its physical properties make it suitable for use in different industrial and laboratory settings.

Recent studies have highlighted the importance of Propanenitrile, 3-amino-, monohydrochloride in the synthesis of various pharmaceutical intermediates. For instance, researchers have explored its role in the production of beta-lactam antibiotics, where it serves as a key intermediate in the formation of penicillin derivatives. This application underscores the compound's significance in the pharmaceutical industry.

In addition to its role in drug synthesis, Propanenitrile, 3-amino-, monohydrochloride has also been investigated for its potential in organic synthesis reactions. Its ability to act as both a nucleophile and an electrophile makes it versatile in various reaction mechanisms. For example, it can participate in nucleophilic substitution reactions, where the amino group acts as a nucleophile, or in condensation reactions, where the nitrile group can undergo transformations.

One of the most recent advancements involving this compound is its use in the synthesis of bioactive molecules. Scientists have reported that Propanenitrile, 3-amino-, monohydrochloride can be employed to synthesize compounds with potential anti-cancer properties. These findings suggest that further research into its applications could lead to the development of novel therapeutic agents.

From an environmental perspective, understanding the degradation pathways of Propanenitrile, 3-amino-, monohydrochloride is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound can undergo microbial degradation under aerobic conditions, which reduces its persistence in the environment. However, more research is needed to fully understand its environmental fate and potential risks.

In terms of safety handling, it is important to note that Propanenitrile, 3-amino-, monohydrochloride should be handled with care due to its potential to release hydrogen cyanide (HCN) under certain conditions. Proper ventilation and personal protective equipment are recommended when working with this compound to ensure worker safety.

The global demand for Propanenitrile, 3-amino-, monohydrochloride has been growing steadily due to its increasing use in pharmaceuticals and fine chemicals. Market analysis suggests that this trend is likely to continue as new applications are discovered and developed.

In conclusion, Propanenitrile, 3-amino-, monohydrochloride (CAS No. 646-03-7) is a versatile compound with significant applications in various industries. Its role as an intermediate in pharmaceutical synthesis and its potential in organic chemistry highlight its importance as a key building block for advanced molecules. Continued research into its properties and applications will undoubtedly lead to further innovations and advancements in related fields.